Cas no 7465-83-0 ( )

• Product name: &nbsp
• CAS No: 7465-83-0
• MF: C₁₅H₂₀O₇S
• MW: 344.380104064941
• CID: 979690
• PubChem ID: 345984

  Chemical and Physical Properties

Names and Identifiers

• (8-methyl-4a,8,9,9a-tetrahydro-4H-[1,3]dioxino[5,4-d][1,3]dioxepin-9-yl) 4-methylbenzenesulfonate
• 1,3:2,5-Di-O-methylen-4-O-p-tolylsulfonyl-L-rhamnitol
• 2,5-dimethylene-l-rhamnitol
• 4-Tosyl-1,3
• AC1L83YW
• NSC403970
• O2,O5,O4,O6-Dimethandiyl-O3-(toluol-4-sulfonyl)-1-desoxy-L-mannit
• O2,O5,O4,O6-dimethanediyl-O3-(toluene-4-sulfonyl)-1-deoxy-L-mannitol
• Toluene-4-sulfonic acid 8-methyl-tetrahydro-1,3,5,7-tetraoxa-benzocyclohepten-9-yl ester
• NSC 403970
• 7465-83-0
• 4-Tosyl-1,3:2,5-dimethylene-l-rhamnitol
• NSC-403970
• QUTYBMLORNZFAB-UHFFFAOYSA-N
•  

• Inchi： InChI=1S/C15H20O7S/c1-10-3-5-12(6-4-10)23(16,17)22-14-11(2)19-9-20-13-7-18-8-21-15(13)14/h3-6,11,13-15H,7-9H2,1-2H3
• InChI Key： QUTYBMLORNZFAB-UHFFFAOYSA-N
• SMILES： CC1OCOC2COCOC2C1OS(=O)(=O)c1ccc(C)cc1

Computed Properties

• Exact Mass: 344.093
• Monoisotopic Mass: 344.09297415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 80.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters